Cas no 2679948-42-4 (rac-tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate)
rac-tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- rac-tert-butyl (3R,5R)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxyazepane-1-carboxylate
- EN300-28308705
- 2679948-42-4
- rac-tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate
-
- Inchi: 1S/C26H32N2O5/c1-26(2,3)33-25(31)28-13-12-17(14-18(29)15-28)27-24(30)32-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23,29H,12-16H2,1-3H3,(H,27,30)/t17-,18-/m0/s1
- InChI Key: WXNZTAQWMANHJN-ROUUACIJSA-N
- SMILES: O[C@@H]1CN(C(=O)OC(C)(C)C)CC[C@@H](C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 88.1Ų
rac-tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28308705-1g |
rac-tert-butyl (3R,5R)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxyazepane-1-carboxylate |
2679948-42-4 | 1g |
$1500.0 | 2023-09-07 | ||
| Enamine | EN300-28308705-5g |
rac-tert-butyl (3R,5R)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxyazepane-1-carboxylate |
2679948-42-4 | 5g |
$4349.0 | 2023-09-07 | ||
| Enamine | EN300-28308705-10g |
rac-tert-butyl (3R,5R)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxyazepane-1-carboxylate |
2679948-42-4 | 10g |
$6450.0 | 2023-09-07 | ||
| Enamine | EN300-28308705-0.05g |
rac-tert-butyl (3R,5R)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxyazepane-1-carboxylate |
2679948-42-4 | 95.0% | 0.05g |
$1261.0 | 2025-03-19 | |
| Enamine | EN300-28308705-0.1g |
rac-tert-butyl (3R,5R)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxyazepane-1-carboxylate |
2679948-42-4 | 95.0% | 0.1g |
$1320.0 | 2025-03-19 | |
| Enamine | EN300-28308705-0.25g |
rac-tert-butyl (3R,5R)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxyazepane-1-carboxylate |
2679948-42-4 | 95.0% | 0.25g |
$1381.0 | 2025-03-19 | |
| Enamine | EN300-28308705-0.5g |
rac-tert-butyl (3R,5R)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxyazepane-1-carboxylate |
2679948-42-4 | 95.0% | 0.5g |
$1440.0 | 2025-03-19 | |
| Enamine | EN300-28308705-1.0g |
rac-tert-butyl (3R,5R)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxyazepane-1-carboxylate |
2679948-42-4 | 95.0% | 1.0g |
$1500.0 | 2025-03-19 | |
| Enamine | EN300-28308705-2.5g |
rac-tert-butyl (3R,5R)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxyazepane-1-carboxylate |
2679948-42-4 | 95.0% | 2.5g |
$2940.0 | 2025-03-19 | |
| Enamine | EN300-28308705-5.0g |
rac-tert-butyl (3R,5R)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxyazepane-1-carboxylate |
2679948-42-4 | 95.0% | 5.0g |
$4349.0 | 2025-03-19 |
rac-tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on rac-tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate
Professional Introduction to Rac-Tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate (CAS No. 2679948-42-4)
Rac-Tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate, a compound with the CAS number 2679948-42-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, characterized by its azepane core and various functional groups, makes it a promising candidate for further investigation in drug discovery and development.
The azepane scaffold is a heterocyclic compound that has been extensively studied for its biological activity. Its unique three-membered ring structure provides a rigid framework that can interact favorably with biological targets, making it an attractive moiety for medicinal chemists. In particular, the presence of hydroxyl and amino groups in this molecule suggests potential interactions with enzymes and receptors, which are critical for modulating biological pathways.
The tert-butyl group appended to the azepane ring enhances the lipophilicity of the molecule, which can improve its absorption and distribution within the body. This modification is particularly important in drug design, as it can influence pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the use of a fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule indicates an interest in peptide mimetics or peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations.
Recent studies have highlighted the importance of peptidomimetics in the development of novel therapeutics. These compounds often exhibit improved pharmacological profiles compared to their peptide counterparts, including enhanced stability in biological fluids and reduced immunogenicity. The incorporation of the Fmoc group in Rac-Tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate suggests that this compound may be explored as a peptidomimetic with potential applications in treating various diseases.
The stereochemistry of this compound, specifically the (3R,5R) configuration, is another critical aspect that warrants attention. The precise arrangement of substituents around the azepane ring can significantly influence its biological activity. stereochemistry plays a crucial role in determining how a molecule interacts with biological targets, and thus can be a key factor in its efficacy and selectivity. The (3R,5R) configuration may confer specific properties that make this compound more effective than its stereoisomers.
In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structure of Rac-Tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate makes it a potential candidate for disrupting PPIs or inhibiting other key targets involved in disease pathways. This opens up avenues for exploring new therapeutic strategies targeting these interactions.
Furthermore, the hydroxyl group in this molecule provides a site for further functionalization. This allows for the development of derivatives with enhanced properties or targeted activities. For instance, modifications at this position could improve solubility or enhance binding affinity to specific biological targets. Such flexibility is highly valuable in drug discovery pipelines, as it allows researchers to fine-tune molecular properties to optimize therapeutic outcomes.
The use of advanced computational methods has also become increasingly important in the design and optimization of such compounds. Techniques such as molecular docking and virtual screening enable researchers to predict how molecules will interact with biological targets before conducting expensive experimental trials. These methods can help identify promising candidates like Rac-Tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate for further validation and development.
In conclusion, Rac-Tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate represents a compelling example of how structural complexity and stereochemistry can contribute to the development of novel therapeutics. Its unique features make it a promising candidate for exploring new treatment modalities across various therapeutic areas. As research continues to uncover new applications for peptidomimetics and small molecules targeting protein-protein interactions, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.
2679948-42-4 (rac-tert-butyl (3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxyazepane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)